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Compound of Interest

Compound Name: (1H-Pyrazol-3-yl)methanol

Cat. No.: B1335596

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1H-Pyrazol-3-yl)methanol hydrochloride is a heterocyclic organic compound featuring a
pyrazole ring functionalized with a hydroxymethyl group, presented as a hydrochloride salt. The
pyrazole motif is a well-established "privileged scaffold" in medicinal chemistry, forming the
core of numerous approved therapeutic agents.[1] This is attributed to its ability to engage in
various biological interactions and its synthetic tractability. This technical guide provides a
comprehensive overview of the known properties, synthesis, and potential applications of (1H-
Pyrazol-3-yl)methanol hydrochloride, intended to serve as a valuable resource for
professionals in research and drug development.

Physicochemical Properties

(1H-Pyrazol-3-yl)methanol hydrochloride is commercially available as a white solid. While
specific experimental data for the hydrochloride salt is limited, the properties of the free base,
(1H-Pyrazol-3-yl)methanol, offer some insight.

Table 1: Physicochemical Data of (1H-Pyrazol-3-yl)methanol and its Hydrochloride Salt
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(1H-Pyrazol-3-yl)methanol

Property (1H-Pyrazol-3-yl)methanol .
hydrochloride
CAS Number 23585-49-1[2] 270920-41-7[3]
Molecular Formula C4H6N20[2] C4H7CIN20[3]
Molecular Weight 98.10 g/mol [2] 134.57 g/mol
Appearance Buttery Solid[4] White Solid
Melting Point Data not available Data not available

326.8 °C at 760 mmHg

Boiling Point ) Data not available
(Predicted)

Solubility Data not available Data not available

pKa Data not available Data not available

Synthesis and Characterization
Synthesis of (1H-Pyrazol-3-yl)methanol

A common synthetic route to the free base, (1H-Pyrazol-3-yl)methanol, involves the reduction
of 1H-pyrazole-3-carboxylic acid.

Experimental Protocol:

A solution of 1H-pyrazole-3-carboxylic acid (4 g, 35.7 mmol) in tetrahydrofuran (20 mL) is
added to a cooled (0 °C) solution of aluminum (l11) hydride in tetrahydrofuran under a nitrogen
atmosphere. The reaction mixture is stirred at room temperature for 1 hour and then refluxed
overnight. After cooling to O °C, the reaction is quenched by the sequential addition of water
(2.7 mL), 10% NaOH solution (5.4 mL), and water (8.1 mL). The mixture is stirred for an
additional 30 minutes at 0 °C and then filtered through Celite. The filtrate is concentrated under
reduced pressure, and the resulting residue is purified by silica gel column chromatography
(eluent: ethyl acetate/hexane, 1/2, v/v) to yield (1H-pyrazol-3-yl)methanol as a buttery solid
(1.9 g, 54% vyield).[4]

Preparation of (1H-Pyrazol-3-yl)methanol hydrochloride
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A specific experimental protocol for the direct synthesis of (1H-Pyrazol-3-yl)methanol
hydrochloride is not readily available in the reviewed literature. However, it can be reasonably
presumed that the hydrochloride salt can be prepared by treating a solution of the free base,
(1H-Pyrazol-3-yl)methanol, in a suitable organic solvent (e.g., diethyl ether, methanol, or
isopropanol) with a solution of hydrogen chloride in the same or a compatible solvent. The
resulting precipitate would then be collected by filtration and dried.

Spectroscopic Characterization

Detailed experimental spectroscopic data (*H NMR, 3C NMR, IR, MS) for (1H-Pyrazol-3-
yl)methanol hydrochloride is not currently available in the public domain. For the free base, a
mass spectrometry result of m/z = 81.1 [M + H - H20]* has been reported.[4] Researchers are
advised to perform their own analytical characterization upon synthesis or acquisition of the
compound.

Applications in Drug Discovery and Medicinal
Chemistry

The pyrazole nucleus is a cornerstone in the design of kinase inhibitors, with numerous FDA-
approved drugs targeting this enzyme class.[1] The nitrogen atoms of the pyrazole ring can act
as both hydrogen bond donors and acceptors, facilitating crucial interactions within the ATP-
binding pocket of kinases.[1]

(1H-Pyrazol-3-yl)methanol hydrochloride serves as a valuable building block in the synthesis
of more complex molecules for drug discovery. The hydroxymethyl group provides a reactive
handle for further chemical modifications, allowing for the exploration of structure-activity
relationships (SAR). For instance, it can be oxidized to an aldehyde or carboxylic acid, or used
in ether or ester formation to introduce diverse functionalities.

While specific biological activities for (1H-Pyrazol-3-yl)methanol hydrochloride have not been
reported, the broader class of pyrazole derivatives has demonstrated a wide range of
pharmacological effects, including:

» Anticancer: Pyrazole derivatives have been shown to inhibit the growth of various cancer cell
lines.[5][6]
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» Anti-inflammatory: The pyrazole scaffold is present in several non-steroidal anti-inflammatory
drugs (NSAIDs).[7]

» Kinase Inhibition: As mentioned, pyrazoles are prominent in the development of inhibitors for
various kinases, such as c-Jun N-terminal kinase (JNK).[8][9]

Logical Workflow for Utilizing (1H-Pyrazol-3-
yl)methanol hydrochloride in Kinase Inhibitor
Synthesis

The following diagram illustrates a generalized workflow for the utilization of (1H-Pyrazol-3-
yl)methanol hydrochloride in a kinase inhibitor discovery program.
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Caption: Generalized workflow for kinase inhibitor synthesis.

Safety Information
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The free base, (1H-Pyrazol-3-yl)methanol, is classified as harmful if swallowed (H302),
causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory
irritation (H335). It is expected that the hydrochloride salt presents similar hazards. Standard
laboratory safety precautions, including the use of personal protective equipment (PPE) such
as gloves, safety glasses, and a lab coat, should be followed when handling this compound.
Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

(1H-Pyrazol-3-yl)methanol hydrochloride is a promising, yet under-characterized, building
block for medicinal chemistry and drug discovery. Its pyrazole core suggests potential
applications in the development of kinase inhibitors and other therapeutic agents. While a
significant amount of experimental data for the hydrochloride salt is currently lacking, this guide
provides a summary of the available information and a framework for its potential use in
research. Further investigation into the physicochemical properties, detailed synthetic
protocols, and biological activities of this compound is warranted to fully realize its potential in
the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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